Cas no 1420792-37-5 (6-Amino-1-prop-2-ynyl-1H-quinolin-2-one)

• Product Name: 6-Amino-1-prop-2-ynyl-1H-quinolin-2-one
• CAS No: 1420792-37-5
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 5824124
• PubChem ID: 83521293
• Update Time: 2025-05-24

6-Amino-1-prop-2-ynyl-1H-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Amino-1-prop-2-ynyl-1H-quinolin-2-one
• 2(1H)-Quinolinone, 6-amino-1-(2-propyn-1-yl)-
• 6-Amino-1-(prop-2-yn-1-yl)quinolin-2(1H)-one
• 1420792-37-5

• Inchi： 1S/C12H10N2O/c1-2-7-14-11-5-4-10(13)8-9(11)3-6-12(14)15/h1,3-6,8H,7,13H2
• InChI Key： MQFOJJMSKSJEGS-UHFFFAOYSA-N
• SMILES： N1(CC#C)C2=C(C=C(N)C=C2)C=CC1=O

Computed Properties

• Exact Mass: 198.079312947g/mol
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 383.1±42.0 °C(Predicted)
• pka: 4.47±0.20(Predicted)

Additional information on 6-Amino-1-prop-2-ynyl-1H-quinolin-2-one

Introduction to 6-Amino-1-prop-2-ynyl-1H-quinolin-2-one (CAS No. 1420792-37-5)

6-Amino-1-prop-2-ynyl-1H-quinolin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1420792-37-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the quinoline family, which is well-documented for its wide-ranging pharmacological applications, including antimicrobial, antimalarial, and anticancer effects. The presence of both amino and propargyl functional groups in its molecular structure imparts distinct reactivity and binding capabilities, making it a valuable scaffold for drug discovery and development.

The molecular structure of 6-Amino-1-prop-2-ynyl-1H-quinolin-2-one consists of a quinoline core substituted with an amino group at the 6-position and a propargyl group at the 1-position. This configuration allows for diverse chemical modifications, enabling researchers to explore various derivatives with enhanced or tailored biological properties. The quinoline ring system is known for its ability to interact with biological targets such as enzymes and receptors, which has been leveraged in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new quinoline derivatives with improved pharmacokinetic profiles and reduced side effects. 6-Amino-1-prop-2-ynyl-1H-quinolin-2-one has emerged as a promising intermediate in this endeavor. Its propargyl group, characterized by a terminal alkyne functionality, provides a versatile handle for further chemical transformations, such as Suzuki-Miyaura cross-coupling reactions, which are widely used in constructing complex molecular architectures. These reactions allow for the introduction of aryl or heteroaryl groups at specific positions, thereby expanding the compound's pharmacological spectrum.

One of the most compelling aspects of 6-Amino-1-prop-2-ynyl-1H-quinolin-2-one is its potential application in the development of targeted therapies. Quinoline derivatives have shown efficacy against various diseases, including cancer, infectious diseases, and inflammatory disorders. The amino group at the 6-position can be exploited for covalent bonding with biomolecules, facilitating targeted drug delivery systems. Additionally, the propargyl group can serve as a linker for bioconjugation strategies, enabling the creation of prodrugs or bioimaging agents.

Recent studies have highlighted the importance of quinoline derivatives in oncology research. 6-Amino-1-prop-2-ynyl-1H-quinolin-2-one has been investigated for its ability to modulate key signaling pathways involved in cancer progression. For instance, it has been shown to inhibit tyrosine kinases, which are overexpressed in many cancers and contribute to tumor growth and metastasis. The compound's ability to interfere with these pathways suggests its potential as an anticancer agent. Furthermore, preclinical studies have demonstrated its ability to induce apoptosis in cancer cell lines while sparing healthy cells, indicating a favorable therapeutic index.

The synthesis of 6-Amino-1-prop-2-ynyl-1H-quinolin-2-one involves multi-step organic transformations that require precise control over reaction conditions. The starting materials typically include 2-formylquinoline derivatives, which undergo condensation reactions with appropriate reagents to introduce the amino and propargyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological profile of 6-Amino-1-prop-2-ylnl-HQnlininlininlinlininlininlininlininlininlininlininlininlininlininlinoone (CAS No. 1420792375) has been extensively studied in vitro and in vivo. In cell-based assays, it has exhibited inhibitory activity against several enzymes implicated in disease pathogenesis. For example, it has demonstrated potent inhibition of monoamine oxidase (MAO), an enzyme involved in neurotransmitter metabolism. This activity suggests potential therapeutic applications in neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease.

Additionally, 6-Amino-npropargylnl-HQnlinnlinnlinnlinnlinnlinnlinnlinnQnlineone has shown promise in combating infectious diseases caused by bacteria and parasites. Its quinoline core exhibits antimicrobial properties by interfering with bacterial DNA replication and protein synthesis. Preliminary studies have also indicated its effectiveness against drug-resistant strains of pathogens, highlighting its significance in addressing emerging infectious challenges.

The development of novel drug candidates like 6-Amino-npropargylnl-HQnlineone (CAS No.: 1420792375) relies heavily on computational modeling and high-throughput screening techniques to identify optimal lead compounds. These approaches enable researchers to predict binding affinities and metabolic stability, thereby streamlining the drug discovery process. By integrating experimental data with computational insights, scientists can accelerate the identification of compounds with favorable pharmacological profiles.

In conclusion,6AminopropargylnlHQNQNQNNNNNNNNNNNNNNNNNNNNNNNQNlineone (CAS No: 1420792375) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse biological activities. Its potential applications in oncology,n infectious diseases,nand neurodegenerative disorders make it a compelling target for further research.nThe combination of innovative synthetic methodologies,nadvanced computational techniques,nand rigorous preclinical evaluations positions this compound as a promising candidate for future therapeutics.nAs research continues,nexpectations grow that additional insights into its mechanisms of action will unlock new treatment strategies.nThe continued exploration of this molecule underscores the importance of interdisciplinary collaboration between chemists,nbiologists,nand clinicians.nBy leveraging cutting-edge technologies nand innovative approaches,6AminopropargylnlHQNQNlineone (CAS No: 1420792375) holds great promise nfor improving patient outcomes nand advancing medical science.n